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Compound of Interest

Compound Name:
Isopropyl 4-Hydroxypiperidine-1-

carboxylate

Cat. No.: B1317551 Get Quote

For researchers and professionals in drug development, the safe handling of chemical

reagents like Isopropyl 4-Hydroxypiperidine-1-carboxylate is critical. Adherence to proper

safety and disposal protocols is paramount for both laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the use and disposal of this compound.

Personal Protective Equipment (PPE)
Before handling Isopropyl 4-Hydroxypiperidine-1-carboxylate, it is essential to be outfitted

with the appropriate personal protective equipment. The recommended PPE is detailed in the

table below.
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield
Must comply with EN 166 or

NIOSH standards.

Hand Protection Chemical-resistant Gloves

Impervious gloves, such as

rubber or vinyl, should be worn

at all times.

Body Protection
Lab Coat or Protective

Clothing

Flame-retardant and antistatic

protective clothing is

recommended.

Respiratory Protection
Air-purifying or Air-fed

Respirator

Necessary if a risk assessment

indicates potential for

inhalation of vapors or dust,

especially in poorly ventilated

areas.

Hazard Information and Handling Precautions
Isopropyl 4-Hydroxypiperidine-1-carboxylate presents several hazards that necessitate

careful handling. It is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][2] Some findings suggest it may be harmful if swallowed or in contact

with skin.[3][4]

Key Handling Steps:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood, to minimize the inhalation of dust or vapors.[2][5]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[5]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[5][6] Do not eat,

drink, or smoke in the laboratory.[4][7]

Ignition Sources: Keep the compound away from heat, hot surfaces, sparks, open flames,

and other ignition sources.[5][7] Smoking in the handling area is strictly prohibited.[5]
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Equipment: Use explosion-proof electrical, ventilating, and lighting equipment. Employ only

non-sparking tools to prevent ignition.[5]

Storage and Disposal Protocols
Proper storage and disposal are crucial to maintaining a safe laboratory environment and

preventing chemical contamination.

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed and sealed until ready for use.[5][6]

Store in a secure area, accessible only to authorized personnel, and away from incompatible

materials like strong oxidizing agents.[2]

Disposal:

The recommended method for the disposal of Isopropyl 4-Hydroxypiperidine-1-carboxylate
is through a licensed professional waste disposal service.[2] This chemical should never be

disposed of down the drain.[2]

Disposal Procedure:

Containerization: Place the waste material in a suitable, clearly labeled, and tightly sealed

container.[2]

Labeling: Ensure the container is accurately labeled with the chemical name and appropriate

hazard symbols.

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and manage the waste in accordance with all local, regional, and national regulations.[2][6]

Experimental Workflow
The following diagram illustrates the standard operational workflow for handling Isopropyl 4-
Hydroxypiperidine-1-carboxylate, from preparation to disposal, emphasizing safety at each
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step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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